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Compound of Interest

Compound Name: N-(4-Bromobutoxy)phthalimide

Cat. No.: B1277281

In-Depth Technical Guide: N-(4-
Bromobutoxy)phthalimide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for N-(4-Bromobutoxy)phthalimide (CAS No. 5093-32-3).
The information herein is intended to support safe laboratory and research practices.

Chemical Identification and Physical Properties

N-(4-Bromobutoxy)phthalimide is a chemical intermediate utilized in various synthetic
applications.
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Identifier Value Source
Chemical Name N-(4-Bromobutoxy)phthalimide

CAS Number 5093-32-3 [1][2][3]
Molecular Formula C12H12BrNO3 [1112][3]
Molecular Weight 298.13 g/mol [2][3]

Off-white to light yellow
Appearance , [3]
solid/powder

Melting Point 70-72 °C [2][3]
Boiling Point 403.6 £ 47.0 °C (Predicted) [3]
Density 1.57 £ 0.1 g/cm? (Predicted) [3]

Hazard Identification and Classification

Based on available data, N-(4-Bromobutoxy)phthalimide is classified as an irritant. A
comprehensive GHS classification from a verified Safety Data Sheet is not readily available.
The following classification is inferred from older risk statements (R36/37/38).

e GHS Hazard Pictogram:
o w.alt text
» Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

e Precautionary Statements:
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o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P264: Wash skin thoroughly after handling.

o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/eye protection/face protection.

o P302+P352: IF ON SKIN: Wash with plenty of water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P312: Call a POISON CENTER or doctor if you feel unwell.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362+P364: Take off contaminated clothing and wash it before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.

e Avoid generating dust.
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» Avoid contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the work area.

Storage

e Store in a cool, dry, and well-ventilated place.
o Recommended storage temperature is between 2-8°C.[3]
o Keep container tightly closed when not in use.

» Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling N-(4-
Bromobutoxy)phthalimide:

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection
and a lab coat.

For operations where dust may be generated, a
Respiratory Protection NIOSH-approved N95 or higher-rated

particulate respirator is recommended.

First-Aid Measures

In case of exposure, follow these first-aid procedures:
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Exposure Route

First-Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[4][5]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5]

Ingestion

Do not induce vomiting. Rinse mouth with water.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

o Specific Hazards: Thermal decomposition may produce carbon oxides (CO, CO2), nitrogen

oxides (NOx), and hydrogen bromide gas.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment. Avoid dust formation.

o Environmental Precautions: Prevent the material from entering drains or waterways.

o Containment and Cleanup: Carefully sweep up the spilled material and place it into a
suitable, labeled container for disposal. Avoid creating dust. Clean the spill area with a wet
cloth or paper towels and dispose of them as hazardous waste.

Toxicological and Ecotoxicological Information

Detailed toxicological and ecotoxicological studies for N-(4-Bromobutoxy)phthalimide are not
readily available in the public domain. As an irritant, it should be handled with care to avoid
direct contact. The environmental fate and effects of this compound have not been fully
investigated.

Experimental Protocols

Specific experimental protocols detailing the safety and toxicology of N-(4-
Bromobutoxy)phthalimide are not available in published literature. Standard methodologies
for assessing skin and eye irritation (e.g., OECD Guidelines) would be applicable.

Visualizations

Safe Handling Workflow for N-(4-
Bromobutoxy)phthalimide

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1277281?utm_src=pdf-body
https://www.benchchem.com/product/b1277281?utm_src=pdf-body
https://www.benchchem.com/product/b1277281?utm_src=pdf-body
https://www.benchchem.com/product/b1277281?utm_src=pdf-body
https://www.benchchem.com/product/b1277281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow for N-(4-Bromobutoxy)phthalimide
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Caption: A logical workflow for the safe handling of N-(4-Bromobutoxy)phthalimide.
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Emergency Response Logic Diagram

Emergency Response Logic
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Caption: Decision-making process for first aid following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["N-(4-Bromobutoxy)phthalimide" safety, handling, and
MSDS information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277281#n-4-bromobutoxy-phthalimide-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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